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Compound of Interest

Compound Name: Methoxy-X04

Cat. No.: B1676419 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

document provides essential guidance on the proper disposal procedures for Methoxy-X04, a

fluorescent probe used in amyloid-β imaging. While Methoxy-X04 is not classified as a

hazardous substance under the Globally Harmonized System (GHS), responsible chemical

management dictates that it should not be disposed of as common trash or poured down the

drain without careful consideration of institutional and local regulations.

Key Safety and Handling Precautions
Before disposal, it is imperative to adhere to standard laboratory safety protocols when

handling Methoxy-X04. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated

area or under a chemical fume hood. In case of a spill, absorb the material with an inert

substance, sweep it up, and place it in a designated, sealed container for waste disposal.

Quantitative Data and Chemical Properties
A summary of the key quantitative and physical properties of Methoxy-X04 is provided in the

table below for easy reference. This information is crucial for understanding its behavior and for

making informed decisions regarding its handling and disposal.
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Property Value

Molecular Weight 344.4 g/mol

Formula C₂₃H₂₀O₃

Appearance Faint yellow to dark orange crystalline solid

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 10 mM

Excitation Maximum (λex) ~370 nm

Emission Maximum (λem) ~452 nm

In Vitro Binding Affinity (Ki) 26.8 nM

Storage Temperature +4°C

Step-by-Step Disposal Procedures
The appropriate disposal method for Methoxy-X04 depends on its form (solid or in solution)

and the specific regulations of your institution and locality. The following steps provide a

general framework for proper disposal.

Step 1: Consult Institutional and Local Guidelines
Before proceeding with any disposal method, the first and most critical step is to consult your

institution's Environmental Health and Safety (EHS) department. They will provide specific

protocols that are compliant with local, state, and federal regulations.

Step 2: Disposal of Solid Methoxy-X04
Segregation: Ensure that waste Methoxy-X04 is not mixed with hazardous chemical waste.

[1] Combining non-hazardous with hazardous waste can lead to the entire mixture being

classified as hazardous, increasing disposal costs and regulatory burden.[1]

Containment: Place the solid Methoxy-X04 waste in a clearly labeled, sealed, and

appropriate waste container. The label should clearly identify the contents as "Methoxy-X04
waste" and include the date.
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Collection: Arrange for the collection of the chemical waste through your institution's EHS-

approved waste management program. Some institutions may permit the disposal of small

quantities of non-hazardous solid chemical waste in the regular trash, but this should be

explicitly confirmed with your EHS department.[2]

Step 3: Disposal of Methoxy-X04 Solutions
Methoxy-X04 is frequently dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The

disposal of these solutions must account for the hazards of the solvent.

Solvent Classification: DMSO is a combustible solvent.[3] Solutions of Methoxy-X04 in

DMSO or other organic solvents should be treated as organic solvent waste.

Waste Collection: Collect the Methoxy-X04 solution in a designated, properly labeled

container for flammable or organic liquid waste. The container should be compatible with the

solvent used.

Incineration: The recommended disposal method for DMSO and other combustible organic

solvents is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[4] Your institution's waste management provider will handle this process.

Aqueous Solutions: Methoxy-X04 is sparingly soluble in aqueous buffers. While some non-

hazardous, water-soluble chemicals may be approved for drain disposal in very small

quantities with copious amounts of water, this is generally discouraged and requires specific

approval from your EHS department. Given that one Safety Data Sheet classifies Methoxy-
X04 as "slightly hazardous for water," drain disposal is not recommended.

Methoxy-X04 Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Methoxy-X04.
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Start: Methoxy-X04 Waste

Consult Institutional EHS Guidelines

Is the waste solid Methoxy-X04?

Is the waste a solution?

No

Place in a labeled container for non-hazardous solid chemical waste.

Yes

What is the solvent?

Yes

Collect in a labeled container for organic/flammable solvent waste.

DMSO or other
organic solvent

Aqueous solution. Avoid drain disposal. Treat as chemical waste.

Aqueous buffer

Arrange for waste pickup by EHS.

Click to download full resolution via product page

Caption: Decision workflow for Methoxy-X04 disposal.

By following these procedures and prioritizing communication with your institution's safety

officials, you can ensure the safe and compliant disposal of Methoxy-X04, contributing to a
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secure and environmentally responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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